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Compound of Interest

Compound Name: GSK682753A

Cat. No.: B15608302 Get Quote

These application notes provide a detailed protocol for determining the potency and efficacy of

GSK682753A, a selective inverse agonist of the Epstein-Barr virus-induced receptor 2

(EBI2/GPR183), using a [³⁵S]GTPγS binding assay. This assay is a powerful tool for

characterizing the interaction of ligands with G protein-coupled receptors (GPCRs) by

measuring one of the earliest events in the signaling cascade: the exchange of GDP for GTP

on the Gα subunit.

Introduction
GSK682753A is a potent and selective inverse agonist of the EBI2 receptor, a GPCR that is

constitutively active and plays a crucial role in B cell migration and the humoral immune

response. The GTPγS binding assay is a functional assay used to quantify the activation of G

proteins following ligand binding to a GPCR. In this assay, the non-hydrolyzable GTP analog,

[³⁵S]GTPγS, is used. When a GPCR is activated by an agonist, it facilitates the exchange of

GDP for GTP on the α-subunit of the associated heterotrimeric G protein. The use of

[³⁵S]GTPγS results in the accumulation of the radiolabeled nucleotide on the Gα subunit, which

can then be quantified. For an inverse agonist like GSK682753A, a decrease in the basal level

of [³⁵S]GTPγS binding is observed, reflecting the inhibition of the receptor's constitutive activity.

EBI2 primarily couples to Gαi proteins.

Data Summary
The following table summarizes the reported potency of GSK682753A in various functional

assays.
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Compound Target Assay Type Parameter Value (nM) Reference

GSK682753A EBI2

[³⁵S]GTPγS

Binding

Assay

IC₅₀ 53.6 [1]

GSK682753A EBI2

CREB

Reporter

Assay

IC₅₀ 2.6 - 53.6 [1]

GSK682753A EBI2

ERK

Phosphorylati

on Assay

IC₅₀

Similar to

GTPγS and

CREB assays

[1]

Signaling Pathway
The following diagram illustrates the signaling pathway of the EBI2 receptor and the inhibitory

action of GSK682753A.
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Caption: EBI2 receptor signaling and inhibition by GSK682753A.

Experimental Workflow
The following diagram outlines the general workflow for the [³⁵S]GTPγS binding assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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